3-(3-Methoxy-4-nitrophenoxy)-azetidine
Overview
Description
3-(3-Methoxy-4-nitrophenoxy)-azetidine (3-MNA) is a synthetic organic compound with a wide range of scientific applications. It is a colorless, crystalline solid that is soluble in water and ethanol, and is a common reagent in organic synthesis. As a versatile intermediate, 3-MNA can be used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials. In addition, 3-MNA has been studied extensively for its biological and physiological effects, with applications in the development of drugs and therapies.
Scientific Research Applications
3-(3-Methoxy-4-nitrophenoxy)-azetidine has been widely used in scientific research as a versatile intermediate in organic synthesis. It has been used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and materials. In addition, this compound has been studied extensively for its biochemical and physiological effects, with applications in the development of drugs and therapies.
Mechanism of Action
The mechanism of action of 3-(3-Methoxy-4-nitrophenoxy)-azetidine is not well understood. Studies have suggested that this compound may act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in inflammation and pain. In addition, this compound has been shown to modulate the activity of certain receptors, such as the serotonin 5-HT1A receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. Studies have suggested that this compound may act as an anti-inflammatory agent and analgesic, as well as a modulator of certain receptors involved in the regulation of mood and behavior. In addition, this compound has been shown to inhibit the growth of certain bacteria, such as Staphylococcus aureus, and has been studied for its potential as an antimicrobial agent.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(3-Methoxy-4-nitrophenoxy)-azetidine in laboratory experiments include its availability, relatively low cost, and ease of synthesis. In addition, this compound is a versatile intermediate that can be used to synthesize a variety of compounds. However, there are some limitations to the use of this compound in laboratory experiments. For example, the mechanism of action of this compound is not well understood and its effects on biochemical and physiological processes are not yet fully understood.
Future Directions
The potential applications of 3-(3-Methoxy-4-nitrophenoxy)-azetidine are vast and there are many possible future directions for research. These include further studies to elucidate the mechanism of action of this compound, as well as its effects on biochemical and physiological processes. In addition, further research is needed to explore the potential of this compound as an antimicrobial agent, as well as its potential applications in the development of drugs and therapies. Finally, further research is needed to explore the potential of this compound as a versatile intermediate in organic synthesis.
Properties
IUPAC Name |
3-(3-methoxy-4-nitrophenoxy)azetidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O4/c1-15-10-4-7(16-8-5-11-6-8)2-3-9(10)12(13)14/h2-4,8,11H,5-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CIFAQYJJTFVLCB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)OC2CNC2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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